Cas no 18587-81-0 (Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI))
18587-81-0 structure
Product Name:Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI)
CAS No:18587-81-0
MF:C7H12Cl4O2
MW:269.980978965759
CID:136529
Update Time:2022-07-25
Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI)
- bis-(β,β'-dichloro-isopropoxy)-methane
- Propane, 2,2'-[methylenebis(oxy)]bis[1,3-dichloro-
-
- Inchi: 1S/C7H12Cl4O2/c8-1-6(2-9)12-5-13-7(3-10)4-11/h6-7H,1-5H2
- InChI Key: QGFCSTZYAPREMX-UHFFFAOYSA-N
- SMILES: C(OC(CCl)CCl)OC(CCl)CCl
Computed Properties
- Exact Mass: 269.956
- Monoisotopic Mass: 267.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 94.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
Propane,2,2'-[methylenebis(oxy)]bis[1,3-dichloro- (9CI) Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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